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Compound of Interest

Compound Name: N-Hydroxyglycine

Cat. No.: B154113

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides essential, immediate safety and
logistical information for the use of N-Hydroxyglycine, including detailed operational and
disposal plans to ensure a secure laboratory environment.

Immediate Safety and Hazard Information

N-Hydroxyglycine is a compound that requires careful handling due to its potential hazards. It
is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2]
Adherence to strict safety protocols is crucial to mitigate these risks.

Hazard ldentification and GHS Classifications:
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Hazard Statement GHS Classification = Pictogram Signal Word
H315: Causes skin Skin Irritation )
L Warning
irritation (Category 2)
H319: Causes serious  Eye Irritation )
o Warning
eye irritation (Category 2A)
Specific target organ
toxicity, single
H335: May cause ]
exposure (Category Warning

respiratory irritation

3), Respiratory tract
irritation

Source: PubChem CID 19070[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling N-Hydroxyglycine.

The following equipment is mandatory to prevent exposure.
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Standard/Specificat
PPE Category Item . Purpose
ion
Safety goggles or To protect eyes from
_ o EN 166 (EU) or OSHA
Eye Protection glasses with side- splashes and dust.[3]
_ 29 CFR 1910.133
shields [4]
Chemical-resistant _
) o To prevent skin
Hand Protection gloves (e.g., Nitrile EN 374
contact.[4][5]
rubber)
Laboratory coat or )
] ) ) To protect skin from
Body Protection chemical-resistant N/A ] ]
) accidental spills.[4][6]
clothing
Recommended when
engineering controls
NIOSH/MSHA or ] o
are insufficient or
) ] European Standard NIOSH/MSHA or EN )
Respiratory Protection during large-scale
EN 149 approved 149

_ operations to prevent
respirator . s
respiratory irritation.[3]

[6]

Operational Plan for Handling N-Hydroxyglycine

A systematic approach to handling N-Hydroxyglycine from receipt to disposal is critical for
laboratory safety.

[EEN

. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Ensure the container is properly labeled.

Wear appropriate PPE (gloves and eye protection) during inspection.

2. Storage:

Store in a cool, dry, and well-ventilated area.[6][7]
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Keep the container tightly closed to prevent contamination and exposure to moisture.[3][7]

Store away from incompatible substances such as strong oxidizing agents.[7][8]

. Handling and Use:

All handling should be conducted in a well-ventilated area, preferably within a laboratory
fume hood.[8]

Avoid the formation of dust and aerosols.[6][8]

Use dedicated utensils and equipment.

Wash hands thoroughly after handling, even if gloves were worn.[9]

Avoid eating, drinking, or smoking in the handling area.[10]

. Spill Management:

In case of a spill, evacuate non-essential personnel from the area.

Ensure adequate ventilation.[3]

Wearing full PPE, sweep up the solid material, avoiding dust generation, and place it into a
suitable, closed container for disposal.[6][7]

Clean the spill area thoroughly.

Do not allow the product to enter drains.[3][9]

. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[6][7]

Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Get medical attention if irritation persists.[2][7]
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« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[7][9]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and seek medical attention.[6]

[7]
6. Disposal Plan:
o Dispose of N-Hydroxyglycine and any contaminated materials as hazardous waste.
 All disposal must be in accordance with local, state, and federal regulations.

o Use a licensed professional waste disposal service.[6] Do not dispose of down the drain.[8]

[9]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of N-Hydroxyglycine in a
laboratory setting.
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Caption: Workflow for the Safe Handling of N-Hydroxyglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b154113?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N-Hydroxyglycine
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7575_2.pdf
https://pim-resources.coleparmer.com/sds/68552.pdf
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.carlroth.com/medias/SDB-6977-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDAzNDZ8YXBwbGljYXRpb24vcGRmfGFHSTFMMmhsTUM4NU1UYzVPVFl5TWpRMU1UVXdMMU5FUWw4Mk9UYzNYMGxGWDBWT0xuQmtaZ3w0MDg3MzVjMDQ1NTM4OGExNTFlMDFmMjM4ZDIxMDRiZDgzOTJmNDdkMDcwYWViOWVlYzNlYjE1OThlNjBkMGNi
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11579~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2001:20:08~~N-Boc-glycine~~
https://www.fishersci.com/store/msds?partNumber=AC121730050&productDescription=N-%284-HYDROXYPHENYL%29-GLYC+5GR&vendorId=VN00032119&countryCode=US&language=en
https://cdnisotopes.com/media/catalog/product/d/-/d-6998_3.pdf
https://www.chemicalbook.com/msds/n-4-hydroxyphenyl-glycine.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10070150&productDescription%3DGlycine%2C+Certified+AR+for+analysis%2C+1kg&countryCode=GB&language=en
https://www.benchchem.com/product/b154113#personal-protective-equipment-for-handling-n-hydroxyglycine
https://www.benchchem.com/product/b154113#personal-protective-equipment-for-handling-n-hydroxyglycine
https://www.benchchem.com/product/b154113#personal-protective-equipment-for-handling-n-hydroxyglycine
https://www.benchchem.com/product/b154113#personal-protective-equipment-for-handling-n-hydroxyglycine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154113?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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